1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H14ClN3O2S/c1-19-9-5-4-7(14)11-10(9)16-13(20-11)17-6-2-3-8(17)12(15)18/h4-5,8H,2-3,6H2,1H3,(H2,15,18)
• InChI Key: ZMEJDMZYAMZESB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N3CCCC3C(=O)N
• Molecular Formula: C13H14ClN3O2S
• Molecular Weight: 311.79 g/mol

Description

1-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide, also known as CMB, is a synthetic compound that has been widely studied in the scientific research community. It is a cyclic amide which is composed of two nitrogen atoms and two oxygen atoms, and is often used as a starting material in organic synthesis. CMB has a wide range of applications in the field of organic chemistry, including drug synthesis, chemical catalysts, and photochemistry. In addition, CMB has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent inhibitory activity againstMycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the pathogen’s activity .

Biochemical Pathways

Benzothiazole derivatives are known to interfere with the normal functioning of the pathogen, leading to its inhibition .

Pharmacokinetics

The compound’s molecular weight is299.82 , which may influence its pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide in laboratory experiments include its low cost and its ability to be used as a starting material for a variety of organic reactions. In addition, 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has been shown to be stable in a wide range of solvents and temperatures, making it an ideal starting material for a variety of laboratory experiments. However, 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has been shown to be toxic in high concentrations, and should be handled with care in the laboratory.

Future Directions

Future research on 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide may focus on its potential use as a drug intermediate in the synthesis of therapeutic agents, its potential use as a catalyst for organic reactions, and its potential use as a photosensitizer for photochemical reactions. In addition, further research may focus on the biochemical and physiological effects of 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide, as well as its potential toxicity in high concentrations. Finally, research may focus on the development of new synthetic methods for the production of 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide, as well as the development of new applications for 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide in the field of organic chemistry.

Synthesis Methods

1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide is typically synthesized through a process known as a Michael addition reaction, which involves the addition of a nucleophile to an electrophile. This reaction produces an amide bond between the two molecules, forming the cyclic structure of 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide. The Michael addition reaction is generally performed in a solvent, such as acetonitrile or dimethylformamide, and is typically catalyzed by a base, such as triethylamine.

Scientific Research Applications

1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has been widely studied in the scientific research community due to its potential applications in the fields of drug synthesis, chemical catalysts, and photochemistry. For example, 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has been studied for its potential use as a drug intermediate in the synthesis of various therapeutic agents, such as antibiotics and anti-cancer drugs. In addition, 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has been studied as a potential catalyst for organic reactions, such as the oxidation of alcohols, and as a photosensitizer for photochemical reactions.